Cas no 727717-93-3 (N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine)

• Product Name: N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine
• CAS No: 727717-93-3
• MF: C₁₀H₉F₂N₃S₂
• MW: 273.325365781784
• CID: 3106221
• PubChem ID: 2487511
• Update Time: 2025-05-25

N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine
• N-benzyl-5-[(difluoromethyl)sulfanyl]-1,3,4-thiadiazol-2-amine
• G21416
• SR-01000046594
• 727717-93-3
• 5-[(Difluoromethyl)thio]-N-(phenylmethyl)-1,3,4-thiadiazol-2-amine
• N-benzyl-5-(difluoromethylsulfanyl)-1,3,4-thiadiazol-2-amine
• CS-0220541
• SR-01000046594-1
• Z55073690
• EN300-06903
• AKOS034444147

• Inchi： 1S/C10H9F2N3S2/c11-8(12)16-10-15-14-9(17-10)13-6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,13,14)
• InChI Key： RRYHVSQQDAFHPJ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NCC1C=CC=CC=1)SC(F)F

Computed Properties

• Exact Mass: 273.02059597Da
• Monoisotopic Mass: 273.02059597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.4Ų

Additional information on N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine

Comprehensive Overview of N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine (CAS No. 727717-93-3)

N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine (CAS No. 727717-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,3,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure incorporates a difluoromethylthio group, which enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules.

One of the most searched questions about N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine revolves around its synthesis and reactivity. The compound is typically synthesized through multi-step organic reactions, including the functionalization of the thiadiazole core with a benzylamine moiety. Its difluoromethylthio group is a key feature, as fluorine-containing compounds often exhibit improved metabolic stability and bioavailability. This makes the compound a valuable candidate for medicinal chemistry applications, particularly in the development of enzyme inhibitors or antimicrobial agents.

In recent years, the demand for fluorinated thiadiazoles has surged, driven by their applications in sustainable agriculture and green chemistry. The difluoromethylthio group in N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine is of particular interest due to its potential to modulate the electronic properties of molecules, making it a hotspot for computational chemistry studies. Researchers are also exploring its use in crop protection formulations, where fluorine-containing compounds are known to enhance pesticidal efficacy while reducing environmental impact.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are frequently discussed in academic forums. Its CAS No. 727717-93-3 is often used as a reference in patent literature, highlighting its industrial relevance. Additionally, the benzylamine moiety in its structure provides a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its inclusion in high-throughput screening libraries for drug discovery.

From an SEO perspective, keywords like "thiadiazole derivatives," "fluorinated agrochemicals," and "CAS 727717-93-3 applications" are highly relevant to this compound. These terms align with current trends in precision agriculture and targeted drug delivery, which are hot topics in scientific communities. The compound's potential role in addressing challenges such as antimicrobial resistance and sustainable farming further amplifies its significance.

In summary, N-benzyl-5-[(difluoromethyl)thio]-1,3,4-thiadiazol-2-amine (CAS No. 727717-93-3) represents a promising scaffold in modern chemistry. Its unique combination of a thiadiazole core, difluoromethylthio group, and benzylamine substituent opens doors to innovative applications in life sciences and materials engineering. As research progresses, this compound is likely to play a pivotal role in advancing both academic and industrial innovations.